N-[2-(5,7-Dihydropyrrolo[3,4-d]pyrimidin-6-yl)-2-oxoethyl]-N-ethylprop-2-enamide

• IUPAC Name: N-[2-(5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-2-oxoethyl]-N-ethylprop-2-enamide
• InChI: InChI=1S/C13H16N4O2/c1-3-12(18)16(4-2)8-13(19)17-6-10-5-14-9-15-11(10)7-17/h3,5,9H,1,4,6-8H2,2H3
• InChI Key: UUOISZSZMOZZQQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CC2=CN=CN=C2C1)C(=O)C=C
• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol

Description

Pyrrolo[2,3-d]pyrimidines and pyrido[2,3-d]pyrimidines are classes of fused heterocyclic systems due to a wide range of biological activity. Compounds of this class exhibit antiproliferative, antimicrobial, anti-inflammatory and analgesic, hypotensive, and antihistaminic activities.

Synthesis Analysis

Methods were developed for the synthesis of new pyrido[2,3-d]pyrimidine and pyrimidino[4,5-d][1,3]oxazine derivatives. When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

The molecular structure of these compounds was well-characterized using spectral and elemental analyses as well as single-crystal X-ray diffraction.

Chemical Reactions Analysis

In the presence of an activated CH2 group (e.g., PhCH2) in the amide moiety, the cyclization involves this group and the acetyl carbonyl giving rise to pyrido[2,3-d]pyrimidin-7-one derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary. For example, one compound was found to be a pale yellow solid with a melting point of 283–285°C.

Mechanism of Action

The amino pyrimidine is a hinge binder and forms two hydrogen interactions with the Met149 of JNK3.